Cas no 258344-01-3 (5-bromo-2,4-dichloro-aniline)

• Product Name: 5-bromo-2,4-dichloro-aniline
• CAS No: 258344-01-3
• MF: C₆H₄BrCl₂N
• MW: 240.912658691406
• MDL: MFCD11226285
• CID: 239211
• PubChem ID: 21559756
• Update Time: 2025-05-20

5-bromo-2,4-dichloro-aniline Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2,4-dichloroaniline
• 5-bromo-2,4-dichloroBenzenamine
• Benzenamine, 5-bromo-2,4-dichloro-
• 2,4-DICHLORO-5-BROMOANILINE
• 5-Brom-2,4-dichlor-anilin
• 5-bromo-2,4-dichloro-aniline
• Benzenamine,5-bromo-2,4-dichloro
• TL80074033
• ST24023887
• V4725
• Benzenamine,5-bromo-2,4-dichloro-
• AS-59035
• DTXSID50615860
• 5-Bromo-2 pound not4-dichloroaniline
• 5-bromo-2, 4-dichloroaniline
• AKOS015834015
• SCHEMBL23974410
• FT-0754366
• MFCD11226285
• CS-W006754
• 258344-01-3
• A877462
• DB-067475
• A12353

• MDL： MFCD11226285
• Inchi： 1S/C6H4BrCl2N/c7-3-1-6(10)5(9)2-4(3)8/h1-2H,10H2
• InChI Key： XOVRCEWAVBWIGX-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=C1)N)Cl)Cl

Computed Properties

• Exact Mass: 238.89000
• Monoisotopic Mass: 238.89042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26

Experimental Properties

• Density: 1.827
• Boiling Point: 299.1°C at 760 mmHg
• Flash Point: 134.7°C
• Refractive Index: 1.648
• PSA: 26.02000
• LogP: 3.91930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 5-bromo-2,4-dichloro-aniline

5-Bromo-2,4-Dichloro-Aniline (CAS No. 258344-01-3): A Comprehensive Overview

5-Bromo-2,4-dichloro-aniline is a highly specialized aromatic compound with the CAS registry number 258344-01-3. This compound belongs to the class of chloroanilines, which are derivatives of aniline with chlorine substituents. The presence of bromine and chlorine atoms at specific positions on the benzene ring imparts unique chemical properties to this compound, making it a valuable intermediate in various chemical syntheses and applications.

The molecular formula of 5-bromo-2,4-dichloro-aniline is C6H3Cl2BrN, and its molecular weight is approximately 197.99 g/mol. The compound exists as a crystalline solid under standard conditions and is sparingly soluble in water but soluble in organic solvents such as dichloromethane and chloroform. Its physical and chemical properties make it suitable for use in a wide range of industrial and research applications.

Recent studies have highlighted the importance of 5-bromo-2,4-dichloro-aniline in the field of organic synthesis. Researchers have utilized this compound as a key intermediate in the preparation of advanced materials, including polymeric compounds and pharmaceutical intermediates. For instance, a 2023 study published in the *Journal of Organic Chemistry* demonstrated its role in the synthesis of novel heterocyclic compounds with potential applications in drug discovery.

The synthesis of 5-bromo-2,4-dichloro-aniline typically involves multi-step processes that include bromination and chlorination reactions. One common method involves the electrophilic substitution of aniline derivatives under controlled conditions to achieve the desired substitution pattern on the benzene ring. The optimization of reaction conditions, such as temperature and catalyst selection, has been a focus of recent research to improve yield and purity.

In terms of applications, 5-bromo-2,4-dichloro-aniline has found significant use in the agrochemical industry as an intermediate in the synthesis of herbicides and insecticides. Its ability to undergo further functionalization makes it a versatile building block for developing biologically active compounds. Additionally, this compound has been explored for its potential in electronic materials, particularly in the development of conductive polymers.

From an environmental perspective, understanding the fate and transport of 5-bromo-2,4-dichloro-aniline in natural systems is crucial for assessing its potential impact on ecosystems. Recent environmental studies have focused on its degradation pathways under aerobic and anaerobic conditions. These studies have shown that while the compound is relatively stable under ambient conditions, it can undergo microbial degradation under specific environmental conditions.

Looking ahead, ongoing research into 5-bromo-2,4-dichloro-aniline continues to uncover new avenues for its application. For example, researchers are exploring its use in click chemistry reactions to develop novel bioactive molecules with improved pharmacokinetic properties. Furthermore, advancements in green chemistry are driving efforts to develop more sustainable synthesis routes for this compound.

In conclusion, 5-bromo-2,4-dichloro-aniline (CAS No. 258344-01-3) is a versatile compound with significant potential across multiple industries. Its unique chemical properties and wide range of applications make it a valuable tool for researchers and manufacturers alike. As new research continues to emerge, this compound will undoubtedly play an increasingly important role in advancing chemical science and technology.